Cas no 1519-94-4 ((2-Aminopropoxy)benzene Hydrochloride)

• Product Name: (2-Aminopropoxy)benzene Hydrochloride
• CAS No: 1519-94-4
• MF: C₉H₁₄ClNO
• MW: 187.666561603546
• CID: 224072
• Update Time: 2025-05-24

(2-Aminopropoxy)benzene Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Propanamine,1-phenoxy-, hydrochloride (1:1)
• 1-Phenoxy-2-propanaMine HCl
• 1-phenoxypropan-2-amine,hydrochloride
• (+-)-1-Methyl-2-phenoxy-aethylamin-Hydrochlorid
• (2-aminopropoxy)benzene hydrochloride
• AC1Q3995
• AG-B-73898
• CTK6A9004
• EN300-49689
• NSC41864
• 1519-94-4
• (2-AMINOPROPOXY)BENZENE HCL
• 1-phenoxypropan-2-amine hydrochloride
• DTXSID20672561
• 1-phenoxypropan-2-aminehydrochloride
• SCHEMBL21315607
• N12763
• NSC-41864
• Z600397650
• 1-methyl-2-phenoxyethylamine hydrochloride
• MFCD08063781
• 1-phenoxypropan-2-amine;hydrochloride
• 1-Phenoxypropan-2-amine--hydrogen chloride (1/1)
• (2-Aminopropoxy)benzene Hydrochloride

• Inchi： 1S/C9H13NO.ClH/c1-8(10)7-11-9-5-3-2-4-6-9;/h2-6,8H,7,10H2,1H3;1H
• InChI Key： PJLPIMLERDDFLC-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC=CC=1)CC(C)N

Computed Properties

• Exact Mass: 187.07600
• Monoisotopic Mass: 187.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 99.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2A^2

Experimental Properties

• PSA: 35.25000
• LogP: 2.91490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on (2-Aminopropoxy)benzene Hydrochloride

Introduction to (2-Aminopropoxy)benzene Hydrochloride (CAS No. 1519-94-4)

(2-Aminopropoxy)benzene Hydrochloride, with the chemical formula C₉H₁₃NO·HCl, is a significant compound in the field of pharmaceutical and biochemical research. This compound, identified by its CAS number 1519-94-4, has garnered attention due to its versatile applications in drug development and molecular biology. The structure of (2-Aminopropoxy)benzene Hydrochloride features a benzene ring substituted with an amino group at the 2-position and a propoxy group at the 3-position, further salted with hydrochloric acid to enhance its solubility and stability. These structural characteristics make it a valuable intermediate in synthesizing various pharmacologically active agents.

The amine and hydrochloride functionalities play crucial roles in the compound's reactivity and pharmacokinetic properties. The amine group provides a site for further chemical modifications, enabling the synthesis of more complex molecules. Meanwhile, the hydrochloride salt form improves the compound's solubility in water, making it more suitable for formulation in aqueous-based pharmaceutical products. This property is particularly advantageous in drug delivery systems where bioavailability is a critical factor.

Recent research has highlighted the potential of (2-Aminopropoxy)benzene Hydrochloride as a precursor in the development of novel therapeutic agents. Studies have demonstrated its utility in designing molecules with antimicrobial and anti-inflammatory properties. The benzene core, combined with the propoxy and amine groups, allows for selective interactions with biological targets, making it a promising candidate for drug discovery. For instance, derivatives of this compound have been investigated for their ability to modulate enzyme activity and receptor binding, which are key mechanisms in many diseases.

In addition to its pharmaceutical applications, (2-Aminopropoxy)benzene Hydrochloride has been explored in biochemical research for its role as a ligand or scaffold in enzyme inhibition studies. The compound's ability to bind to specific protein targets makes it valuable for developing inhibitors that can block pathological pathways. Such inhibitors could potentially be used in treating conditions like cancer, neurodegenerative diseases, and autoimmune disorders. The hydrochloride form ensures that the compound remains stable under various experimental conditions, facilitating consistent results in laboratory settings.

The synthesis of (2-Aminopropoxy)benzene Hydrochloride involves multi-step organic reactions, typically starting from commercially available aromatic precursors. The process often includes nucleophilic substitution reactions to introduce the amine and propoxy groups onto the benzene ring. The final step involves converting the free base into its hydrochloride salt through treatment with hydrochloric acid gas or an aqueous hydrochloric acid solution. This synthetic route highlights the compound's accessibility and scalability for industrial production.

From a regulatory perspective, (2-Aminopropoxy)benzene Hydrochloride is classified as a research chemical rather than a controlled substance. Its widespread use in academic and industrial laboratories underscores its safety profile when handled under appropriate conditions. However, standard laboratory practices should always be followed to ensure safe handling and storage. The compound's stability under recommended storage conditions (typically at room temperature away from moisture) makes it convenient for long-term storage without significant degradation.

The future prospects of (2-Aminopropoxy)benzene Hydrochloride are promising, with ongoing research expanding its potential applications. Advances in computational chemistry and high-throughput screening techniques are expected to accelerate the discovery of new derivatives with enhanced pharmacological properties. Additionally, collaborations between academia and industry could lead to innovative drug candidates derived from this versatile intermediate.

In conclusion, (2-Aminopropoxy)benzene Hydrochloride (CAS No. 1519-94-4) is a multifaceted compound with significant implications in pharmaceutical research and development. Its unique structural features and functional groups make it a valuable tool for synthesizing novel therapeutic agents. As research continues to uncover new applications, this compound is poised to play an increasingly important role in addressing various medical challenges.